Cas no 1956319-09-7 (Ethyl 6-bromo-1H-pyrrolo[3,2-c]pyridine-3-carboxylate)

• Product Name: Ethyl 6-bromo-1H-pyrrolo[3,2-c]pyridine-3-carboxylate
• CAS No: 1956319-09-7
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 4728218
• Update Time: 2025-06-14

Ethyl 6-bromo-1H-pyrrolo[3,2-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-1H-pyrrolo[3,2-c]pyridine-3-carboxylate
• AK354635

• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)7-5-12-8-3-9(11)13-4-6(7)8/h3-5,12H,2H2,1H3
• InChI Key： UXIMYPNZGSBXBV-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=N1)C(C(=O)OCC)=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 55

Additional information on Ethyl 6-bromo-1H-pyrrolo[3,2-c]pyridine-3-carboxylate

Comprehensive Overview of Ethyl 6-bromo-1H-pyrrolo[3,2-c]pyridine-3-carboxylate (CAS No. 1956319-09-7)

Ethyl 6-bromo-1H-pyrrolo[3,2-c]pyridine-3-carboxylate (CAS No. 1956319-09-7) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This brominated pyrrolopyridine derivative is widely recognized for its unique structural features, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly focusing on this compound due to its relevance in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic disorders.

The compound's molecular formula and structural characteristics have drawn attention in recent years, especially in the context of small-molecule drug development. With the rise of AI-driven drug design and computational chemistry, Ethyl 6-bromo-1H-pyrrolo[3,2-c]pyridine-3-carboxylate has been identified as a promising scaffold for virtual screening and molecular docking studies. Its bromine substituent offers versatile reactivity, enabling further functionalization for lead optimization in medicinal chemistry projects.

In the field of organic synthesis, this compound serves as a key building block for constructing more complex nitrogen-containing heterocycles. Its ester functionality allows for straightforward derivatization, making it a popular choice among synthetic chemists working on fused-ring systems. Recent publications have highlighted its utility in cross-coupling reactions, particularly in palladium-catalyzed transformations, which are fundamental to modern pharmaceutical manufacturing.

The growing interest in pyrrolopyridine derivatives stems from their diverse biological activities. Ethyl 6-bromo-1H-pyrrolo[3,2-c]pyridine-3-carboxylate has shown particular promise in early-stage research for central nervous system (CNS) disorders, aligning with current trends in neuroscience drug development. Its structural similarity to various neurotransmitter analogs makes it a subject of investigation for potential applications in neurodegenerative disease research.

From a spectroscopic characterization perspective, this compound exhibits distinct NMR and mass spectral features that facilitate its identification in complex reaction mixtures. Analytical chemists have developed robust HPLC and LC-MS methods for its quantification, addressing the increasing demand for quality control in high-value chemical intermediates. The compound's stability under various conditions has also been documented, making it suitable for long-term storage in research laboratories.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize Ethyl 6-bromo-1H-pyrrolo[3,2-c]pyridine-3-carboxylate. Recent advancements in catalytic bromination methods and solvent-free reactions have improved the environmental profile of its production. These developments align with the pharmaceutical industry's push toward eco-friendly synthesis and reduced waste generation.

The compound's crystal structure and solid-state properties have been investigated to understand its physicochemical behavior better. Such studies are crucial for formulation scientists working on drug delivery systems, particularly in addressing challenges related to poorly soluble compounds. The knowledge gained from these investigations contributes to the broader understanding of structure-property relationships in medicinal chemistry.

As the demand for novel heterocyclic compounds continues to grow in both academic and industrial settings, Ethyl 6-bromo-1H-pyrrolo[3,2-c]pyridine-3-carboxylate maintains its position as a valuable research tool. Its applications extend beyond pharmaceuticals into areas such as material science and organic electronics, where π-conjugated systems play a critical role. The compound's versatility ensures its continued relevance in multiple scientific disciplines.

Future research directions for this compound likely include exploration of its structure-activity relationships in various biological targets, optimization of its synthetic routes for scale-up production, and investigation of its potential in combinatorial chemistry approaches. With the increasing integration of machine learning in chemical research, predictive models may soon help identify new applications for this and related pyrrolopyridine derivatives.